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Compound of Interest

Compound Name: 3-Ethoxy-4-methoxybenzaldehyde

Cat. No.: B045797

An In-depth Technical Guide to the Physicochemical Properties of 3-Ethoxy-4-
methoxybenzaldehyde

For researchers, scientists, and professionals in drug development, a precise understanding of
the physical properties of chemical compounds is fundamental. This guide provides a detailed
overview of the melting and boiling points of 3-Ethoxy-4-methoxybenzaldehyde, an important
intermediate in the synthesis of various pharmaceuticals.

Physicochemical Data of 3-Ethoxy-4-
methoxybenzaldehyde

3-Ethoxy-4-methoxybenzaldehyde, also known as 3-Ethoxy-p-anisaldehyde, is a solid, white
to tan powder or crystalline substance at room temperature.[1][2] Its key physical properties are
summarized in the table below for easy reference.
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Property Value Conditions
Melting Point 51-53 °C

Boiling Point 155 °C at 10 mmHg
289.4 °C at 760 mmHg

Molecular Formula C10H1203

Molecular Weight 180.20 g/mol

White to tan powder, crystals,
Appearance

or chunks
Density 1.088 g/cm3 (Predicted)
Flash Point 119.6 °C

Experimental Protocols

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of compounds. The following are detailed methodologies for these key
experiments.

Melting Point Determination: Capillary Method

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For pure crystalline solids, this transition occurs over a narrow temperature range.
Impurities typically cause a depression and broadening of the melting point range.[3] The
capillary method is a common and reliable technique for determining the melting point.[4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[3][5]

Glass capillary tubes (sealed at one end)[3]

Thermometer

Mortar and pestle (optional, for pulverizing samples)

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

Sample Preparation: A small amount of the dry, finely powdered 3-Ethoxy-4-
methoxybenzaldehyde is introduced into the open end of a capillary tube. The tube is then
tapped gently to pack the sample into the sealed end, aiming for a sample height of 2-3 mm.

[6]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.[6]

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to allow for
accurate observation.[3][6]

Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range.[3]

Boiling Point Determination: Thiele Tube Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7] The Thiele tube method is a convenient technique for determining the boiling point

of a small amount of liquid.[8]

Apparatus:

Thiele tube

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)

Mineral oil or other suitable heating bath liquid
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Procedure:

Sample Preparation: A small amount of 3-Ethoxy-4-methoxybenzaldehyde is placed in the
small test tube. A capillary tube, with its sealed end up, is placed inside the test tube
containing the liquid.[8][9]

Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or
thread. This assembly is then placed in the Thiele tube containing mineral oil, ensuring the
sample is immersed in the oil.[8][9]

Heating: The side arm of the Thiele tube is gently heated. The design of the tube allows for
the circulation of the oil, ensuring uniform heating.[9]

Observation and Recording: As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube. Heating is continued until a steady stream of bubbles is
observed. The heat source is then removed. The temperature at which the bubbling stops
and the liquid begins to enter the capillary tube is recorded as the boiling point.[8][9]

Synthesis and Experimental Workflows

To provide a comprehensive technical overview, the following diagrams illustrate the synthesis
of 3-Ethoxy-4-methoxybenzaldehyde and the experimental workflows for determining its
melting and boiling points.
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Solvent (e.g., Water)

Phase Transfer Catalyst

Reaction

Base (e.g., NaOH) Filtration 3-Ethoxy-4-methoxybenzaldehyde

(Stirring at 25°C)

Haloethane (e.g., Bromoethane)

Isovanillin
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Caption: Synthesis of 3-Ethoxy-4-methoxybenzaldehyde.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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